Cas no 1344930-59-1 ((1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 1344930-59-1
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6268031
• PubChem ID: 78930985
• Update Time: 2025-06-25

(1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CS-0266620
• EN300-1842726
• (S)-1-(1-Ethyl-3,5-dimethyl-1h-pyrazol-4-yl)ethan-1-ol
• 1344930-59-1
• AKOS017358057

• Inchi： 1S/C9H16N2O/c1-5-11-7(3)9(8(4)12)6(2)10-11/h8,12H,5H2,1-4H3/t8-/m0/s1
• InChI Key： JTIWWHSPNSPYLX-QMMMGPOBSA-N
• SMILES： O[C@@H](C)C1C(C)=NN(CC)C=1C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

Introduction to (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1344930-59-1)

(1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 1344930-59-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the pyrazole class of heterocyclic compounds. The unique structural features and chiral center of this molecule make it a valuable candidate for various applications, particularly in the development of new therapeutic agents.

The chemical structure of (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol consists of a pyrazole ring substituted with an ethyl group and two methyl groups at the 3 and 5 positions, respectively. The alcohol functionality at the 1-position is attached to a chiral carbon center, which imparts enantiomeric selectivity to the molecule. This enantiomeric purity is crucial for many biological applications, as different enantiomers can exhibit distinct pharmacological properties.

Recent studies have highlighted the potential of (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound possesses anti-inflammatory properties, which can be attributed to its ability to modulate key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory effects, (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has also shown promise in the field of cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific molecular pathways. For example, it has been found to activate caspase enzymes and disrupt mitochondrial function, leading to cell death. These findings suggest that (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol could be a potential lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of (1S)-1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-y l)ethan - 1 - ol have also been extensively studied. It has been shown to have good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. These characteristics make it an attractive candidate for further development as a therapeutic agent. Moreover, its low toxicity and high selectivity for target molecules further enhance its potential as a safe and effective drug candidate.

In conclusion, (1S)-1-(1 - ethyl - 3 , 5 - dimethyl - 1 H - pyrazol - 4 - yl ) ethan - 1 - ol (CAS No. 1344930 - 59 - 0 ) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable target for further investigation and development. Ongoing research continues to uncover new insights into the mechanisms of action and potential therapeutic uses of this compound, paving the way for innovative treatments in various medical fields.